Cas no 870822-29-0 (2,5-Heptanediol, 3,4-bis(2-methylpropyl)-, dibenzoate)

• Product name: 2,5-Heptanediol, 3,4-bis(2-methylpropyl)-, dibenzoate
• CAS No: 870822-29-0
• MF: C₂₉H₄₀O₄
• MW: 452.625509262085
• CID: 4268898

2,5-Heptanediol, 3,4-bis(2-methylpropyl)-, dibenzoate Chemical and Physical Properties

Names and Identifiers

• 2,5-Heptanediol, 3,4-bis(2-methylpropyl)-, dibenzoate
• 2,5-Heptanediol, 3,4-bis(2-methylpropyl)-, 2,5-dibenzoate

• Inchi： 1S/C29H40O4/c1-7-27(33-29(31)24-16-12-9-13-17-24)26(19-21(4)5)25(18-20(2)3)22(6)32-28(30)23-14-10-8-11-15-23/h8-17,20-22,25-27H,7,18-19H2,1-6H3
• InChI Key： LMDDMABRMBGMGH-UHFFFAOYSA-N
• SMILES： CC(OC(=O)C1=CC=CC=C1)C(CC(C)C)C(CC(C)C)C(OC(=O)C1=CC=CC=C1)CC

Experimental Properties

• Density: 1.021±0.06 g/cm3(Predicted)
• Boiling Point: 537.8±33.0 °C(Predicted)